Cas no 219763-85-6 (Methyl 4-bromoquinoline-6-carboxylate)

• Product Name: Methyl 4-bromoquinoline-6-carboxylate
• CAS No: 219763-85-6
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• MDL: MFCD12964065
• CID: 1081516
• PubChem ID: 16112718
• Update Time: 2025-08-05

Methyl 4-bromoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromoquinoline-6-carboxylate
• 4-bromoquinoline-6-carboxylic acid methyl ester
• methyl 4-bromo-6-quinolinecarboxylate
• 4-Bromo-6-quinolinecarboxylic acid methyl ester
• DB-066670
• Methyl 4-bromoquinoline-6-carboxylate, 95%
• 219763-85-6
• AMY26965
• EN300-9538548
• A878842
• SB71910
• ROTWWLOBDCESBP-UHFFFAOYSA-N
• SCHEMBL6298726
• MFCD12964065
• WS-02438
• DTXSID40583004
• CS-0361860
• F20039
• Methyl4-bromoquinoline-6-carboxylate

• MDL： MFCD12964065
• Inchi： 1S/C11H8BrNO2/c1-15-11(14)7-2-3-10-8(6-7)9(12)4-5-13-10/h2-6H,1H3
• InChI Key： ROTWWLOBDCESBP-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=CC(C(=O)OC)=CC2=1

Computed Properties

• Exact Mass: 264.97400
• Monoisotopic Mass: 264.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.557
• Melting Point: 145-150 °C
• Boiling Point: 368.669°C at 760 mmHg
• Flash Point: 176.765°C
• Refractive Index: 1.641
• PSA: 39.19000
• LogP: 2.78390

Methyl 4-bromoquinoline-6-carboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Methyl 4-bromoquinoline-6-carboxylate

Methyl 4-bromoquinoline-6-carboxylate (CAS No. 219763-85-6): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

Methyl 4-bromoquinoline-6-carboxylate (CAS No. 219763-85-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinolines, which are widely studied for their diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities.

The synthesis of methyl 4-bromoquinoline-6-carboxylate typically involves a multi-step process that begins with the bromination of a quinoline derivative followed by esterification. One common synthetic route involves the reaction of 4-bromoquinoline-6-carboxylic acid with methanol in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC). This method yields high purity methyl 4-bromoquinoline-6-carboxylate with good yields, making it a preferred choice for laboratory-scale synthesis.

In recent years, significant advancements have been made in understanding the biological properties of methyl 4-bromoquinoline-6-carboxylate. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation.

Moreover, methyl 4-bromoquinoline-6-carboxylate has been investigated for its potential as a lead compound in the development of novel anticancer drugs. Researchers have explored various structural modifications to enhance its potency and selectivity. For instance, the introduction of functional groups at different positions on the quinoline ring has been shown to significantly improve its biological activity and reduce toxicity.

Another area of interest is the use of methyl 4-bromoquinoline-6-carboxylate as a building block in the synthesis of more complex molecules. Its reactive bromine atom allows for facile substitution reactions, making it an attractive starting material for the preparation of diverse derivatives. These derivatives can be further optimized for specific therapeutic applications, such as targeting specific enzymes or receptors involved in disease pathways.

In addition to its anticancer properties, methyl 4-bromoquinoline-6-carboxylate has also shown promise in other therapeutic areas. For example, recent studies have demonstrated its potential as an antiviral agent against several RNA viruses, including influenza and coronaviruses. The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral replication or host cell entry.

The physical and chemical properties of methyl 4-bromoquinoline-6-carboxylate are also noteworthy. It is a white crystalline solid with a melting point ranging from 120 to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

Safety considerations are an important aspect when handling methyl 4-bromoquinoline-6-carboxylate. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, methyl 4-bromoquinoline-6-carboxylate (CAS No. 219763-85-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and biological activities make it an attractive candidate for further research and development. As new insights into its mechanisms of action continue to emerge, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.